Cas no 2309465-04-9 (3-Phenyl-2-piperidin-4-ylpropan-1-amine;dihydrochloride)
3-Phenyl-2-piperidin-4-ylpropan-1-amine;dihydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 4-Piperidineethanamine, β-(phenylmethyl)-, hydrochloride (1:2)
- 3-phenyl-2-(piperidin-4-yl)propan-1-amine dihydrochloride
- Z3636839926
- 3-Phenyl-2-piperidin-4-ylpropan-1-amine;dihydrochloride
- 2309465-04-9
- EN300-6764731
-
- Inchi: 1S/C14H22N2.2ClH/c15-11-14(13-6-8-16-9-7-13)10-12-4-2-1-3-5-12;;/h1-5,13-14,16H,6-11,15H2;2*1H
- InChI Key: UAHXXENGNZUMHD-UHFFFAOYSA-N
- SMILES: Cl.Cl.N1CCC(CC1)C(CN)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 290.1316542g/mol
- Monoisotopic Mass: 290.1316542g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 181
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38Ų
3-Phenyl-2-piperidin-4-ylpropan-1-amine;dihydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6764731-0.05g |
3-phenyl-2-(piperidin-4-yl)propan-1-amine dihydrochloride |
2309465-04-9 | 95.0% | 0.05g |
$332.0 | 2025-03-12 | |
| Enamine | EN300-6764731-0.1g |
3-phenyl-2-(piperidin-4-yl)propan-1-amine dihydrochloride |
2309465-04-9 | 95.0% | 0.1g |
$497.0 | 2025-03-12 | |
| Enamine | EN300-6764731-0.25g |
3-phenyl-2-(piperidin-4-yl)propan-1-amine dihydrochloride |
2309465-04-9 | 95.0% | 0.25g |
$708.0 | 2025-03-12 | |
| Enamine | EN300-6764731-0.5g |
3-phenyl-2-(piperidin-4-yl)propan-1-amine dihydrochloride |
2309465-04-9 | 95.0% | 0.5g |
$1113.0 | 2025-03-12 | |
| Enamine | EN300-6764731-1.0g |
3-phenyl-2-(piperidin-4-yl)propan-1-amine dihydrochloride |
2309465-04-9 | 95.0% | 1.0g |
$1429.0 | 2025-03-12 | |
| Enamine | EN300-6764731-2.5g |
3-phenyl-2-(piperidin-4-yl)propan-1-amine dihydrochloride |
2309465-04-9 | 95.0% | 2.5g |
$2800.0 | 2025-03-12 | |
| Enamine | EN300-6764731-5.0g |
3-phenyl-2-(piperidin-4-yl)propan-1-amine dihydrochloride |
2309465-04-9 | 95.0% | 5.0g |
$4143.0 | 2025-03-12 | |
| Enamine | EN300-6764731-10.0g |
3-phenyl-2-(piperidin-4-yl)propan-1-amine dihydrochloride |
2309465-04-9 | 95.0% | 10.0g |
$6144.0 | 2025-03-12 | |
| Aaron | AR028JV8-50mg |
3-phenyl-2-(piperidin-4-yl)propan-1-aminedihydrochloride |
2309465-04-9 | 95% | 50mg |
$482.00 | 2025-02-16 | |
| Aaron | AR028JV8-100mg |
3-phenyl-2-(piperidin-4-yl)propan-1-aminedihydrochloride |
2309465-04-9 | 95% | 100mg |
$709.00 | 2025-02-16 |
3-Phenyl-2-piperidin-4-ylpropan-1-amine;dihydrochloride Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
Additional information on 3-Phenyl-2-piperidin-4-ylpropan-1-amine;dihydrochloride
Comprehensive Overview of 3-Phenyl-2-piperidin-4-ylpropan-1-amine Dihydrochloride (CAS No. 2309465-04-9)
3-Phenyl-2-piperidin-4-ylpropan-1-amine dihydrochloride (CAS 2309465-04-9) is a chemically synthesized compound with significant potential in pharmaceutical research and development. This compound belongs to the class of piperidine derivatives, which are widely studied for their diverse biological activities. The presence of both phenyl and piperidin-4-yl groups in its structure makes it a versatile intermediate for drug discovery, particularly in the development of central nervous system (CNS) therapeutics.
In recent years, the demand for piperidine-based compounds has surged due to their applications in treating neurological disorders such as Alzheimer's disease, Parkinson's disease, and depression. Researchers are particularly interested in 3-Phenyl-2-piperidin-4-ylpropan-1-amine dihydrochloride due to its potential as a dopamine receptor modulator or serotonin reuptake inhibitor. These properties align with current trends in precision medicine and personalized therapeutics, making it a subject of intense study in academic and industrial laboratories.
The compound's molecular structure features a propan-1-amine backbone substituted with a phenyl group at the 3-position and a piperidin-4-yl group at the 2-position. This unique arrangement contributes to its lipophilicity and blood-brain barrier permeability, key factors for CNS-active compounds. The dihydrochloride salt form (CAS 2309465-04-9) enhances its stability and solubility, making it more suitable for formulation development.
From a synthetic chemistry perspective, 3-Phenyl-2-piperidin-4-ylpropan-1-amine dihydrochloride serves as a valuable building block for creating more complex molecules. Its amine functionality allows for various derivatization strategies, enabling medicinal chemists to explore structure-activity relationships (SAR). This flexibility is crucial in modern drug discovery pipelines, where rapid optimization of lead compounds is essential.
Quality control of CAS 2309465-04-9 involves rigorous analytical techniques including HPLC, mass spectrometry, and NMR spectroscopy. These methods ensure the compound meets the stringent purity requirements for pharmaceutical applications. Recent advancements in continuous flow chemistry have also improved the scalability of its synthesis, addressing growing demand from the research community.
In the context of green chemistry initiatives, researchers are exploring more sustainable routes to synthesize piperidine derivatives like 3-Phenyl-2-piperidin-4-ylpropan-1-amine dihydrochloride. This includes catalytic methods and biocatalytic approaches that reduce waste generation and energy consumption. Such developments align with the pharmaceutical industry's commitment to environmentally friendly manufacturing practices.
The compound's potential extends beyond CNS applications. Preliminary studies suggest possible utility in immunomodulation and metabolic disorder research, though these areas require further investigation. Its molecular scaffold shares features with several clinically approved drugs, making it an attractive starting point for drug repurposing studies.
For researchers working with CAS 2309465-04-9, proper storage conditions are essential to maintain stability. The compound should be kept in airtight containers at controlled temperatures, protected from light and moisture. These precautions ensure consistent performance in experimental settings and support reproducible research outcomes.
As the scientific community continues to explore piperidine chemistry, compounds like 3-Phenyl-2-piperidin-4-ylpropan-1-amine dihydrochloride will likely play increasingly important roles. Their structural features offer multiple points for molecular optimization, enabling the development of novel therapeutics with improved efficacy and safety profiles. This aligns with current trends toward targeted drug delivery and multifunctional pharmaceuticals.
The growing body of literature on piperidine-based compounds underscores their importance in modern medicinal chemistry. 3-Phenyl-2-piperidin-4-ylpropan-1-amine dihydrochloride represents a promising addition to this class, with potential applications that may extend to neuroprotection, cognitive enhancement, and other areas of unmet medical need. Continued research will undoubtedly reveal new dimensions of its pharmacological potential.
2309465-04-9 (3-Phenyl-2-piperidin-4-ylpropan-1-amine;dihydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)